Cas no 117671-02-0 (2,6-Difluoro-nicotinic Acid Methyl Ester)

• Product Name: 2,6-Difluoro-nicotinic Acid Methyl Ester
• CAS No: 117671-02-0
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• MDL: MFCD08704426
• CID: 132823
• PubChem ID: 10844940
• Update Time: 2025-04-19

2,6-Difluoro-nicotinic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2,6-difluoro-, methyl ester
• 2,6-Difluoro-3-pyridinecarboxylic acid methyl ester
• 2,6-Difluoro-nicotinic acid methyl ester
• methyl 2,6-difluoropyridine-3-carboxylate
• 2,6-difluoronicotinic acid methyl ester
• methyl 2,6-difluoro-3-pyridinecarboxylate
• METHYL 2,6-DIFLUORONICOTINATE
• SY286724
• E75863
• 117671-02-0
• AS-5507
• DTXSID30445642
• 3-Pyridinecarboxylic acid, 2,6-difluoro-, methyl ester
• 2,6-Difluoro-3-pyridinecarboxylic acid, methyl ester
• AKOS006290023
• SCHEMBL1268299
• AMY39844
• METHYL2,6-DIFLUORONICOTINATE
• AB48567
• FTFGRVXYRDOUJN-UHFFFAOYSA-N
• MFCD08704426
• CS-0150857
• 2,6-Difluoro-nicotinic Acid Methyl Ester

• MDL： MFCD08704426
• Inchi： 1S/C7H5F2NO2/c1-12-7(11)4-2-3-5(8)10-6(4)9/h2-3H,1H3
• InChI Key： FTFGRVXYRDOUJN-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC=C(N=1)F

Computed Properties

• Exact Mass: 173.02900
• Monoisotopic Mass: 173.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 228.8±40.0 ºC (760 Torr),
• Flash Point: 92.2±27.3 ºC,
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 39.19000
• LogP: 1.14640